3-(2-Fluorophenyl)sulfanylpropanoate

• IUPAC Name: 3-(2-fluorophenyl)sulfanylpropanoate
• InChI: InChI=1S/C9H9FO2S/c10-7-3-1-2-4-8(7)13-6-5-9(11)12/h1-4H,5-6H2,(H,11,12)/p-1
• InChI Key: JPMXZLIXJBBIGL-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C(=C1)F)SCCC(=O)[O-]
• Molecular Formula: C9H8FO2S-
• DSSTOX Substance ID: DTXSID90427924
• Molecular Weight: 199.22 g/mol
• CAS RN: 21243-09-4

Description

3-(2-Fluorophenyl)sulfanylpropanoate is a chemical compound with the molecular formula C9H8FO2S. It has a molecular weight of 199.22 g/mol.

Molecular Structure Analysis

The molecular structure of 3-(2-Fluorophenyl)sulfanylpropanoate consists of 9 carbon atoms, 8 hydrogen atoms, 1 fluorine atom, 2 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Fluorochemical Applications in Environmental Science

Fluorochemicals, including compounds related to "3-(2-Fluorophenyl)sulfanylpropanoate," have been extensively studied for their environmental impact and applications. For instance, a study on fluorochemical mass flows in a municipal wastewater treatment facility highlighted the persistence and behavior of fluorochemicals in wastewater systems. This research is crucial for understanding the environmental fate of such compounds and developing strategies for their management and removal from water sources (Schultz et al., 2006).

Advanced Material Synthesis

Research into fluorinated compounds has also led to the development of advanced materials with specific applications. For example, studies on functional fluoropolymers for fuel cell membranes demonstrate the utility of fluorinated compounds in enhancing the performance and efficiency of fuel cells. These materials show significant promise in the energy sector, particularly for renewable energy technologies (Souzy & Améduri, 2005).

Chemical Synthesis and Organic Chemistry Applications

In organic chemistry, fluorinated compounds are often used for their unique reactivity and properties. A study on the synthesis of chiral ortho-thio-substituted phenyl phosphonodiamidates via a P–S to P–C rearrangement reveals how fluorinated compounds can be instrumental in creating complex, chiral molecules. These methodologies have implications for pharmaceuticals and agrochemicals, where chiral molecules play critical roles (Mauger et al., 2004).

Applications in Fluorescent Probes and Sensors

The design and synthesis of fluorescent probes for biological and environmental applications often leverage the unique properties of fluorinated compounds. A study on a genetically encoded fluorescent amino acid showcases the application of fluorinated compounds in developing sensitive and specific probes for studying protein dynamics and interactions in living cells (Summerer et al., 2006).

Electrophilic Reagents in Drug Development

The development of shelf-stable electrophilic reagents for trifluoromethylthiolation represents a significant advancement in the synthesis of drug molecules. These reagents enable the late-stage functionalization of compounds with the trifluoromethylthio group, a key structural motif in pharmaceutical development due to its lipophilicity and electron-withdrawing properties (Shao et al., 2015).

Safety and Hazards

While specific safety and hazard information for 3-(2-Fluorophenyl)sulfanylpropanoate is not available, it’s important to handle all chemical compounds with care and appropriate protective measures.